3-(3-Chloro-2-methylphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 3-(3-chloro-2-methylphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C12H10ClNO/c1-8-9(4-2-6-11(8)13)10-5-3-7-14-12(10)15/h2-7H,1H3,(H,14,15)
• InChI Key: BAHANICBDZQNCG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)C2=CC=CNC2=O
• Molecular Formula: C12H10ClNO
• DSSTOX Substance ID: DTXSID30682838
• Molecular Weight: 219.66 g/mol
• CAS RN: 1261938-31-1

Description

3-(3-Chloro-2-methylphenyl)-2-hydroxypyridine, 95% (3CMP-2H) is an organic compound belonging to the class of heterocyclic compounds. It is a colorless and odorless crystalline solid with a molecular formula of C9H8ClNO. This compound has a wide range of applications in scientific research and in the laboratory setting. It is used as a reagent in various synthesis reactions and has been studied for its biochemical and physiological effects.

Scientific Research Applications

3-(3-Chloro-2-methylphenyl)-2-hydroxypyridine, 95% has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in the synthesis of various organic compounds, and as a ligand in coordination chemistry. It has also been used in the synthesis of various pharmaceuticals and other organic compounds. Additionally, 3-(3-Chloro-2-methylphenyl)-2-hydroxypyridine, 95% has been studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-(3-Chloro-2-methylphenyl)-2-hydroxypyridine, 95% is not yet fully understood. It is believed to act as an inhibitor of the enzyme cyclooxygenase, which is involved in the production of prostaglandins. In addition, 3-(3-Chloro-2-methylphenyl)-2-hydroxypyridine, 95% has been shown to inhibit the enzyme monoamine oxidase, which is involved in the breakdown of monoamine neurotransmitters such as serotonin and dopamine.
Biochemical and Physiological Effects
3-(3-Chloro-2-methylphenyl)-2-hydroxypyridine, 95% has been shown to have a variety of biochemical and physiological effects. In laboratory studies, it has been shown to have anti-inflammatory, antioxidant, and analgesic effects. Additionally, it has been shown to reduce blood pressure and cholesterol levels, and to have anti-cancer effects.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(3-Chloro-2-methylphenyl)-2-hydroxypyridine, 95% for laboratory experiments include its availability, low cost, and stability under a variety of conditions. Additionally, it is relatively easy to synthesize and can be used in a variety of reactions. However, there are some limitations to using 3-(3-Chloro-2-methylphenyl)-2-hydroxypyridine, 95% for laboratory experiments. It is toxic and can be irritating to the skin and eyes, and should be handled with caution. Additionally, it can be difficult to obtain in large quantities.

Future Directions

There are a number of potential future directions for 3-(3-Chloro-2-methylphenyl)-2-hydroxypyridine, 95%. It could be further studied for its biochemical and physiological effects, as well as its potential applications in the synthesis of pharmaceuticals and other organic compounds. Additionally, it could be further studied for its potential use in the treatment of various diseases and conditions. Additionally, further research could be conducted to determine the optimal dosage and usage of 3-(3-Chloro-2-methylphenyl)-2-hydroxypyridine, 95%. Finally, it could be further studied for its potential use as an industrial catalyst or as a reagent in various synthesis reactions.

Synthesis Methods

3-(3-Chloro-2-methylphenyl)-2-hydroxypyridine, 95% can be synthesized in a two-step process. The first step involves the reaction of 3-chloro-2-methylphenol with 1-chloro-2-methylpyridine in the presence of a base such as sodium hydroxide or potassium hydroxide. This reaction yields the intermediate product 3-chloro-2-methylpyridin-2-ol. The second step involves the dehydration of the intermediate product to yield 3-(3-Chloro-2-methylphenyl)-2-hydroxypyridine, 95%.